Cas no 1510782-61-2 (2-(2,5-Dimethylfuran-3-yl)butanoic acid)

• Product Name: 2-(2,5-Dimethylfuran-3-yl)butanoic acid
• CAS No: 1510782-61-2
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5763389
• PubChem ID: 165614259
• Update Time: 2025-10-22

2-(2,5-Dimethylfuran-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylfuran-3-yl)butanoic acid
• 1510782-61-2
• EN300-1743007
• 2-(2,5-Dimethylfuran-3-yl)butanoic acid

• Inchi： 1S/C10H14O3/c1-4-8(10(11)12)9-5-6(2)13-7(9)3/h5,8H,4H2,1-3H3,(H,11,12)
• InChI Key： ZIMMLLUSTIQFPC-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(C(=O)O)CC

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(2,5-Dimethylfuran-3-yl)butanoic acid

Recent Advances in the Study of 2-(2,5-Dimethylfuran-3-yl)butanoic acid (CAS: 1510782-61-2)

2-(2,5-Dimethylfuran-3-yl)butanoic acid (CAS: 1510782-61-2) is a furan-based carboxylic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a bioactive compound with applications in drug discovery, metabolic engineering, and synthetic biology. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a key intermediate in the biosynthesis of various natural products and pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a precursor in the synthesis of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic route to derivatize 2-(2,5-Dimethylfuran-3-yl)butanoic acid, yielding compounds with significant COX-2 inhibitory activity. This highlights its potential as a scaffold for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

In addition to its pharmacological potential, recent research has investigated the compound's role in metabolic pathways. A 2024 study in Nature Chemical Biology revealed that 2-(2,5-Dimethylfuran-3-yl)butanoic acid serves as a metabolic intermediate in certain microbial strains, particularly in the biosynthesis of polyketide-derived natural products. This discovery opens new avenues for bioengineering approaches to produce high-value compounds through microbial fermentation.

The structural features of 2-(2,5-Dimethylfuran-3-yl)butanoic acid, including its furan ring and carboxylic acid functionality, make it a versatile building block for chemical synthesis. Recent work in Organic Letters (2023) described its use in palladium-catalyzed cross-coupling reactions to create diverse heterocyclic compounds with potential anticancer activity. The study reported several derivatives showing promising in vitro activity against various cancer cell lines, with IC50 values in the low micromolar range.

From a drug development perspective, the compound's pharmacokinetic properties have been the subject of recent investigations. Research published in Drug Metabolism and Disposition (2024) characterized its metabolic stability, plasma protein binding, and membrane permeability using in vitro models. The results suggest favorable drug-like properties, with moderate metabolic stability and good oral bioavailability potential, supporting its further development as a lead compound.

Looking forward, 2-(2,5-Dimethylfuran-3-yl)butanoic acid represents a promising chemical entity with multiple applications in medicinal chemistry and biotechnology. Current research efforts are focused on expanding its synthetic utility, exploring structure-activity relationships, and evaluating its therapeutic potential in various disease models. The compound's unique structural features and demonstrated biological activities position it as an important subject for continued investigation in the chemical biology and pharmaceutical research communities.